3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid

• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 2-(aminomethyl)-3-(4-phenylphenyl)propanoic acid
• InChI: InChI=1S/C16H17NO2/c17-11-15(16(18)19)10-12-6-8-14(9-7-12)13-4-2-1-3-5-13/h1-9,15H,10-11,17H2,(H,18,19)
• InChI Key: LGXCBYBDNGJBSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)CC(CN)C(=O)O

Description

3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid (CAS: 910444-15-4) is a synthetic amino acid derivative characterized by a biphenylmethyl group attached to the β-carbon of a propanoic acid backbone. Its molecular formula is C₁₆H₁₇NO₂ (molecular weight: 255.31 g/mol) .

Key features:

• Amino and carboxylic acid functional groups: Enable hydrogen bonding and zwitterionic properties.
• Applications: Primarily used as a building block in organic synthesis and drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid typically involves the following steps:

Formation of the Biphenyl Group: The biphenyl group can be synthesized through a Suzuki-Miyaura coupling reaction, which involves the reaction of a boronic acid with an aryl halide in the presence of a palladium catalyst.

Attachment to the Propanoic Acid Backbone: The biphenyl group is then attached to the propanoic acid backbone through a Friedel-Crafts alkylation reaction, using an appropriate alkylating agent and a Lewis acid catalyst.

Introduction of the Amino Group:

Industrial Production Methods

Industrial production of 3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, using industrial-grade reagents and catalysts.

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid involves its interaction with specific molecular targets and pathways. The biphenyl group allows for hydrophobic interactions with target proteins, while the amino group can form hydrogen bonds and electrostatic interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural analogs of 3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid and their distinguishing features:

Compound Name	Structural Features	Biological Activity/Applications	References
3-((4-Hydroxyphenyl)amino)propanoic acid derivatives	4-Hydroxyphenylamino group at β-position	Anticancer and antioxidant activities (IC₅₀ values: 1.5–25 µM against various cancer cell lines)
(S)-3-Amino-2-((tert-butoxycarbonyl)amino)propanoic acid	Boc-protected amino group	Intermediate in synthesizing naphthalenediimide derivatives for G-quadruplex DNA interaction studies
3-(4-Hydroxyphenyl)-2-[[3-phenyl-2-(phenylmethoxycarbonylamino)propanoyl]amino]propanoic acid	Tyrosine-like structure with carbamate-protected phenylalanine	No direct activity reported; structural complexity suggests peptide synthesis applications
3-Amino-2-((3-methylcyclohexyl)methyl)propanoic acid	Cyclohexylmethyl substituent	Organic building block for drug discovery; no reported bioactivity
3-Amino-2-[(3,4,5-trifluorophenyl)methyl]propanoic acid hydrochloride	Trifluorophenylmethyl group	Versatile small-molecule scaffold; fluorination enhances metabolic stability
2-Amino-3-(4-bromophenyl)propanoic acid	Bromophenyl substituent	Bromine atom increases molecular weight (244.09 g/mol) and potential halogen bonding

Biological Activity

3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid, also known as a derivative of amino acids, has garnered attention in various fields of biological research, particularly in neuropharmacology and medicinal chemistry. This article explores its biological activity, potential therapeutic applications, and underlying mechanisms based on diverse sources.

Chemical Structure and Properties

The compound features a propanoic acid backbone with an amino group at the second carbon and a phenyl group at the fourth position. This unique structure contributes to its steric properties and potential interactions with biological systems. The presence of the biphenyl moiety adds significant bulk, which may influence its binding affinity to various receptors.

Property	Value
Molecular Formula	C₁₅H₁₅N₁O₂
Molecular Weight	245.29 g/mol
Structure	Chemical Structure

Neuropharmacological Applications

Research indicates that 3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid has potential applications in neuropharmacology. It is structurally similar to neurotransmitters, suggesting possible interactions with neurotransmitter receptors. Preliminary studies have shown that this compound can inhibit certain enzymes involved in amino acid metabolism, which may lead to therapeutic effects in conditions like depression and anxiety.

Key Findings:

• Enzyme Inhibition: The compound competes with natural substrates for enzyme binding, demonstrating inhibitory effects on specific enzymes (e.g., those involved in neurotransmitter metabolism) .
• Binding Affinity: Interaction studies highlight its binding affinity at various receptor sites, providing insights into its therapeutic mechanisms .

Medicinal Chemistry Insights

In the context of drug development, this compound serves as a building block for synthesizing new classes of antidepressants and anxiolytics. Its structural analogs have shown promising biological activities in preliminary assays.

Research Outcomes:

• Derivatives Synthesis: Various derivatives synthesized from this compound have exhibited significant activity in receptor binding assays, suggesting their potential as therapeutic agents .
• Functional Studies: Functional assays indicate that some derivatives can modulate neurotransmitter systems effectively, enhancing their pharmacological profiles .

While the precise mechanisms of action for 3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid remain under investigation, it is believed that its interactions with specific enzymes and receptors play a crucial role in its biological activity.

Potential Mechanisms:

• Enzyme Interaction: The amino and carboxylic groups may facilitate hydrogen bonding with target enzymes, modulating their activity .
• Receptor Modulation: Its structural similarity to neurotransmitters allows it to potentially mimic or inhibit natural signaling pathways within the nervous system .

Case Studies and Experimental Data

Several studies have investigated the biological activity of this compound through various experimental setups:

• In vitro Assays:
  • Compounds derived from 3-Amino-2-[(4-phenylphenyl)methyl]propanoic acid were tested for their ability to inhibit specific enzymes related to neurotransmitter metabolism.
  • Results indicated varying degrees of inhibition, with some derivatives showing enhanced potency compared to the parent compound.
• Comparative Studies:
  • Comparative analyses with structurally similar compounds revealed distinct differences in biological activity, highlighting the importance of specific substituents on the phenyl rings.
  • For example, derivatives with halogen substitutions demonstrated increased binding affinity and selectivity towards certain receptors .